Sescandelin B
Overview
Description
Sescandelin B is a natural product found in Clonostachys candelabrum with data available.
Scientific Research Applications
Biosynthesis and Chemical Structure
- Sescandelin B, along with sescandelin, is derived from a pentaketide chain and a C1 unit, produced by the fungus Sesquicilium candelabrum. The isocoumarin skeleton of these compounds is formed by the cyclization of these chains (Kimura et al., 1994).
Synthetic Routes and Chemical Analysis
- A practical synthetic route to 4-acetylisocoumarins, including the first total synthesis of AGI-7 and sescandelin, was developed. This involves transforming homophthalate to vinylogous amide ester and subsequent treatments to produce 4-acetylisocoumarin and sescandelin (Kim, Fan, Lee, Lee, & Kim, 2002).
Biomedical Research and Potential Therapeutic Applications
- Sescandelin B, along with other compounds from a marine-derived endophytic fungus, has shown cytotoxicity towards various carcinoma cells and demonstrated NO inhibitory effects in stimulated cells. This indicates potential therapeutic applications in cancer treatment and immunomodulation (Quang et al., 2020).
properties
CAS RN |
136440-67-0 |
|---|---|
Product Name |
Sescandelin B |
Molecular Formula |
C11H10O5 |
Molecular Weight |
222.196 |
IUPAC Name |
6,8-dihydroxy-4-(hydroxymethyl)-3-methylisochromen-1-one |
InChI |
InChI=1S/C11H10O5/c1-5-8(4-12)7-2-6(13)3-9(14)10(7)11(15)16-5/h2-3,12-14H,4H2,1H3 |
InChI Key |
SIGBMSMENCGPQO-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(C(=CC(=C2)O)O)C(=O)O1)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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